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Compound of Interest

Compound Name: 2,3-Dimethylbutyl acetate

Cat. No.: B15176651

An Indispensable Guide for Laboratory Professionals

This document provides immediate, essential safety and logistical information for handling 2,3-
Dimethylbutyl acetate. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory operations and proper disposal. While specific safety
data for 2,3-Dimethylbutyl acetate is limited, this guide utilizes data for its close isomer, 1,3-
Dimethylbutyl acetate (also known as sec-Hexyl acetate), which is expected to have very
similar toxicological and physical properties.

l. Hazard Identification and Exposure Limits

2,3-Dimethylbutyl acetate is a flammable liquid and is expected to cause skin, eye, and
respiratory irritation.[1] The primary routes of exposure are inhalation, skin contact, and eye
contact.[1]

Occupational Exposure Limits (for 1,3-Dimethylbutyl Acetate)
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Regulatory Body Exposure Limit Value
REL (Recommended Exposure
NIOSH o TWA 50 ppm (300 mg/m3)
Limit)
PEL (Permissible Exposure
OSHA o TWA 50 ppm
Limit)
ACGIH TLV (Threshold Limit Value) TWA 50 ppm

TWA: Time-Weighted Average over an 8-hour workday.

Il. Physical and Chemical Properties

Understanding the physical and chemical properties of 2,3-Dimethylbutyl acetate is crucial for
safe handling and storage.

Property Value (for 1,3-Dimethylbutyl Acetate)
Molecular Formula CsH1602

Molecular Weight 144.21 g/mol

Boiling Point 144°C

Flash Point 45°C

Vapor Pressure 4 mmHg (at 20°C)

Water Solubility 0.008 wt % at 20 °C

lll. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,3-Dimethylbutyl acetate to minimize

exposure and ensure personal safety.
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Protection Type Recommended Equipment

Eye and Face Protection Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile,
Skin Protection neoprene). A lab coat or chemical-resistant

apron should be worn.

Use in a well-ventilated area or under a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection ) ] ]
a NIOSH-approved respirator with an organic

vapor cartridge is required.

IV. Operational Plan: From Receipt to Disposal

A systematic approach to handling 2,3-Dimethylbutyl acetate is essential for maintaining a

safe laboratory environment.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

o Keep the container tightly closed when not in use.

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
2. Handling and Use:

« All handling of 2,3-Dimethylbutyl acetate should be conducted in a chemical fume hood.
e Ground and bond containers and receiving equipment to prevent static discharge.[2]

e Use only non-sparking tools.[2]

e Avoid breathing vapors or mist.[2]

e Prevent contact with skin and eyes.
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» Wash hands thoroughly after handling.

3. Spill Management:

 In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).
o For larger spills, evacuate the area and contact the appropriate emergency response team.
o Ensure adequate ventilation to dissipate vapors.

e Remove all sources of ignition from the spill area.

4. Disposal Plan:

» 2,3-Dimethylbutyl acetate and any contaminated materials must be disposed of as
hazardous waste.

o Collect waste in a properly labeled, sealed container.
» Follow all local, state, and federal regulations for hazardous waste disposal.
e Do not dispose of down the drain or in regular trash.

V. Experimental Workflow and Safety Diagram

The following diagram illustrates the key stages and safety considerations in the handling and
disposal of 2,3-Dimethylbutyl acetate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15176651?utm_src=pdf-body
https://www.benchchem.com/product/b15176651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

BENGHE Check Availability & Pricing

Experimental Workflow for 2,3-Dimethylbutyl Acetate
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Caption: A flowchart outlining the safe handling and disposal of 2,3-Dimethylbutyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2,3-
Dimethylbutyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176651#personal-protective-equipment-for-
handling-2-3-dimethylbutyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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